Cas no 110762-24-8 (Phenylalanine,2-(phosphonomethyl)-)
110762-24-8 structure
Product Name:Phenylalanine,2-(phosphonomethyl)-
CAS No:110762-24-8
MF:C10H14NO5P
MW:259.195623874664
CID:144993
PubChem ID:3066653
Update Time:2025-04-19
Phenylalanine,2-(phosphonomethyl)- Chemical and Physical Properties
Names and Identifiers
-
- Phenylalanine,2-(phosphonomethyl)-
- (2S)-2-amino-3-[2-(phosphonomethyl)phenyl]propanoic acid
- 110762-24-8
- beta-(o-(Dihydroxyphosphinyl)methyl)phenylalanine hydrate
- Phenylalanine, 2-(phosphonomethyl)-, hydrate
- DTXSID40149381
- o-phosphonomethylphenylalanine
- 2-(Phosphonomethyl)phenylalanine hydrate
-
- Inchi: 1S/C10H14NO5P/c11-9(10(12)13)5-7-3-1-2-4-8(7)6-17(14,15)16/h1-4,9H,5-6,11H2,(H,12,13)(H2,14,15,16)/t9-/m0/s1
- InChI Key: MRGUIJVNFRTRSF-VIFPVBQESA-N
- SMILES: P(CC1C=CC=CC=1C[C@@H](C(=O)O)N)(=O)(O)O
Computed Properties
- Exact Mass: 259.06102
- Monoisotopic Mass: 259.06095954g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 17
- Rotatable Bond Count: 5
- Complexity: 316
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -3.4
- Topological Polar Surface Area: 121Ų
Experimental Properties
- PSA: 120.85
Phenylalanine,2-(phosphonomethyl)- Related Literature
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
110762-24-8 (Phenylalanine,2-(phosphonomethyl)-) Related Products
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